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Compound of Interest

Compound Name: Zofenopril-d5

Cat. No.: B12409726

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Zofenopril-
d5, a deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor, Zofenopril.
Zofenopril-d5 is primarily utilized as an internal standard for the quantification of Zofenopril in
various analytical methods, such as GC- or LC-mass spectrometry.[1] Given its importance in
research and development, a thorough understanding of its safe handling is paramount.

This document summarizes key chemical and physical properties, provides guidance on safe
laboratory practices, and outlines emergency procedures. The information herein is compiled
from material safety data sheets (MSDS) and other technical sources for Zofenopril and its
deuterated form.

Physicochemical and Toxicological Data

While specific quantitative toxicological data for Zofenopril-d5, such as LD50 and LC50
values, are not readily available in the public domain, the safety precautions are predicated on
the known properties of Zofenopril and general principles for handling deuterated compounds.
Deuteration, the substitution of hydrogen with its isotope deuterium, can subtly alter a
molecule's pharmacokinetic profile but is not expected to significantly change its fundamental
toxicological properties.[2][3][4]

Table 1: Physical and Chemical Properties of Zofenopril-d5 and Related Compounds
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. . Zofenopril
Property Zofenopril-d5 Zofenopril . Source(s)
Calcium Salt
Molecular C22H18D5N0O4S C44H44CaN208
C22H23N04S2 [1][5]
Formula 2 S4
Molecular Weight  434.58 g/mol 429.55 g/mol 897.16 g/mol [1]

Colorless to off-

Appearance white solid-liquid Foamy solid Crystalline solid [1]
mixture

Melting Point Not available 42-44°C >250°C
Soluble in

Solubility DMSO, Ethanol, Not specified Mixes with water  [1]
DMF

Table 2: Toxicological Profile of Zofenopril (as a proxy for Zofenopril-d5)
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Hazard

Description

Source(s)

Acute Toxicity

Harmful if swallowed.

Health Hazards

May cause skin irritation,
serious eye irritation, and may
cause an allergic skin reaction.
May cause drowsiness or

dizziness.

Developmental Toxicity

Based on animal studies, may
result in toxic effects to the
fetus. ACE inhibitors can
cause injury and death to the
developing fetus, particularly in

the later stages of pregnancy.

Hypersensitivity

Exposure to small quantities
may induce hypersensitivity
reactions, including
bronchospasm, urticaria, and

angioneurotic edema.

Mechanism of Action: ACE Inhibition

Zofenopril is a prodrug that is hydrolyzed in the body to its active metabolite, zofenoprilat.[6][7]
Zofenoprilat is a potent inhibitor of the angiotensin-converting enzyme (ACE).[7][8][9] ACE

plays a crucial role in the renin-angiotensin-aldosterone system (RAAS), which regulates blood

pressure.[8][9] By inhibiting ACE, zofenoprilat prevents the conversion of angiotensin | to the

potent vasoconstrictor angiotensin 11.[7][8] This leads to vasodilation and a reduction in blood
pressure.[8] Additionally, the inhibition of ACE leads to an increase in bradykinin, a vasodilator,

further contributing to the antihypertensive effect.[8]
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Caption: Mechanism of action of Zofenopril as an ACE inhibitor.

Experimental Workflow for Safe Handling

A systematic approach is crucial when handling Zofenopril-d5 in a laboratory setting. The
following workflow outlines the key steps to ensure the safety of personnel and the integrity of

the experiment.
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Caption: A generalized workflow for the safe handling of Zofenopril-d5.
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Hazard Identification and Control

A proactive approach to hazard management is essential. The hierarchy of controls should be

applied to mitigate risks associated with handling Zofenopril-d5.
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Caption: Hazard identification and control hierarchy for Zofenopril-d5.

Detailed Experimental Protocols

While specific experimental protocols will vary depending on the research objectives, the

following provides general guidance for common laboratory procedures involving Zofenopril-

d5s.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles should be worn at all times.
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e Hand Protection: Wear appropriate chemical-resistant gloves.
» Body Protection: A lab coat or other protective clothing is required.

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator may be necessary.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-
term storage as a powder, -20°C is recommended.

First-Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Spill and Disposal Procedures

o Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal. For larger spills, evacuate the area and follow
emergency procedures.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations.
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By adhering to these guidelines, researchers can safely handle Zofenopril-d5 and minimize
the risk of exposure and accidents in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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